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An In-Depth Technical Guide to the Safe Handling of 4-Bromo-2-fluoro-5-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Section 1: Compound Identification and
Significance
4-Bromo-2-fluoro-5-nitrobenzonitrile is a highly functionalized aromatic compound with the

molecular formula C₇H₂BrFN₂O₂ and a molecular weight of approximately 245.01 g/mol .[1] Its

CAS Registry Number is 893615-25-3.[1][2] The molecule's structure, featuring bromo, fluoro,

nitro, and nitrile functional groups, makes it a valuable and versatile intermediate in advanced

organic synthesis. These reactive sites allow for selective chemical transformations, rendering

it particularly useful in the development of novel pharmaceuticals and agrochemicals where

precise molecular architecture is key to biological activity.[1] Given its complex reactivity and

implicit toxicological profile, a thorough understanding of its hazards and handling requirements

is paramount for ensuring laboratory safety.

Section 2: Comprehensive Hazard Analysis
While a comprehensive, officially reviewed toxicological profile for 4-Bromo-2-fluoro-5-
nitrobenzonitrile is not thoroughly established, a robust hazard assessment can be

synthesized by examining data on structurally similar compounds and the known risks
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associated with its constituent functional groups. The hazards presented by related

halogenated and nitrated benzonitriles are significant and should be considered directly

applicable.[3][4]

GHS Classification and Hazard Statements
Based on data from analogous compounds, 4-Bromo-2-fluoro-5-nitrobenzonitrile should be

treated as a hazardous substance. The following GHS classifications, derived from similar

chemicals, provide a baseline for risk assessment.

Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[3][4]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[3][4]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[3][4]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[3][5]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[3][5]

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
[3][5]

Signal Word: Warning[3]

Toxicological Profile: A Mechanistic Perspective
The toxicity of 4-Bromo-2-fluoro-5-nitrobenzonitrile is multifactorial, stemming from its

distinct chemical moieties:

Nitrile Group (-CN): Benzonitriles can be metabolized to release cyanide ions, which inhibit

cellular respiration, leading to systemic toxicity.[6] Although the rate of metabolism varies, the

potential for cyanide poisoning necessitates treating this compound with extreme caution.
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Symptoms of exposure can include respiratory distress, convulsions, and loss of

consciousness.[6]

Halogenated Aromatic Core: The bromo- and fluoro- substituents on the benzene ring

enhance the molecule's reactivity and lipophilicity, potentially increasing its ability to be

absorbed through the skin and interfere with biological systems. Halogenated aromatic

compounds are known for their persistence and potential for bioaccumulation.[7]

Nitro Group (-NO₂): The nitro group is an electron-withdrawing group that activates the

aromatic ring, making the compound susceptible to nucleophilic substitution reactions. From

a toxicological standpoint, nitroaromatic compounds can be metabolized to reactive

intermediates that may exert toxic effects.

Combustion of this compound may produce highly toxic gases, including nitrogen oxides

(NOx), carbon oxides, hydrogen cyanide, hydrogen fluoride, and hydrogen bromide.

Section 3: Risk Mitigation and Safe Handling
Protocols
A multi-layered approach to safety, encompassing engineering controls, personal protective

equipment, and stringent operational procedures, is essential for handling this compound.

Engineering Controls: The First Line of Defense
Chemical Fume Hood: All manipulations of 4-Bromo-2-fluoro-5-nitrobenzonitrile, including

weighing, transfers, and reactions, must be conducted inside a certified chemical fume hood

to prevent inhalation of dust or vapors.[8][9]

Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are

diluted and removed.[10]

Designated Area: All work with this compound should occur in a designated area of the lab,

clearly marked with hazard signage. This practice limits cross-contamination and alerts other

personnel.[11]

Personal Protective Equipment (PPE)
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Proper PPE is mandatory and should be selected based on a thorough risk assessment.[8]

Eye and Face Protection: Chemical safety goggles are required at a minimum. When there is

a risk of splashing, a face shield should be worn in addition to goggles.[8][10]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, must be worn. Gloves

must be inspected for tears or holes before each use.[8][10] Employ the proper glove

removal technique (without touching the glove's outer surface) to avoid skin contact.[10]

Contaminated gloves should be disposed of as hazardous waste.[10]

Skin and Body Protection: A laboratory coat is required. For procedures involving larger

quantities or a high potential for splashing, chemical-resistant coveralls or an apron should

be used.[8] Shoes must be closed-toe.[9]

Respiratory Protection: If engineering controls are not sufficient to maintain exposure below

acceptable limits, a NIOSH/MSHA or European Standard EN 149 approved respirator must

be used.[12]

Standard Operating Procedure (SOP) for Handling
The following step-by-step protocol ensures a systematic and safe approach to handling solid

4-Bromo-2-fluoro-5-nitrobenzonitrile.

Pre-Handling Preparation:

Verify that the chemical fume hood is operational and the sash is at the appropriate height.

Assemble all necessary equipment (spatulas, weigh paper, glassware, waste containers)

inside the fume hood.

Ensure an appropriate spill kit and emergency contact information are readily accessible.

Don all required PPE as specified in Section 3.2.

Weighing and Transfer:

Perform all weighing operations within the fume hood or a ventilated balance enclosure to

minimize the risk of inhaling fine powders.[11]
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Use a spatula to carefully transfer the desired amount of the solid from the stock bottle to

a tared container.

Avoid generating dust. If the material is dusty, handle it with extra care.[10]

Close the primary container tightly immediately after dispensing.

Post-Handling:

Clean any residual powder from the spatula and work surfaces using a solvent-moistened

wipe. Dispose of the wipe in the designated solid hazardous waste container.

Decontaminate all work surfaces thoroughly.[11]

Carefully remove PPE, avoiding self-contamination, and dispose of single-use items in the

appropriate waste stream.

Wash hands and any exposed skin thoroughly with soap and water after removing gloves.

[9][10]

Section 4: Emergency Preparedness and Response
Rapid and correct response to an emergency can significantly mitigate harm.

First-Aid Measures
Inhalation: If inhaled, immediately move the person to fresh air. If the person is not breathing,

give artificial respiration.[5] Call a POISON CENTER or doctor if you feel unwell.

Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty of

soap and water for at least 15 minutes.[3][12] Seek medical attention if irritation occurs or if

you feel unwell.

Eye Contact: Rinse cautiously with water for several minutes, also under the eyelids.[3]

Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.

[3] If eye irritation persists, get medical advice/attention.
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Ingestion: Do NOT induce vomiting.[13] Rinse mouth with water. Call a POISON CENTER or

doctor immediately if you feel unwell.[4]

Spill Response Protocol
Evacuate all non-essential personnel from the immediate area.[10]

Ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material such as

vermiculite, dry sand, or earth.[8]

Carefully sweep or scoop up the absorbed material and place it into a sealed, properly

labeled container for hazardous waste disposal.[8][10]

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Do not let the product enter drains.[10]

Fire Fighting
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. For this substance, no limitations on extinguishing agents are given.

Specific Hazards: In case of fire, hazardous combustion gases such as carbon oxides,

nitrogen oxides (NOx), hydrogen cyanide, hydrogen fluoride, and hydrogen bromide can be

produced.

Protective Equipment: Firefighters must wear self-contained breathing apparatus and full

protective clothing to prevent contact with skin and eyes.

Section 5: Storage and Disposal
Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][14]

Keep away from incompatible materials such as strong oxidizing agents.
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Store in a locked cabinet or area to restrict access.

Disposal
This material and its container must be disposed of as hazardous waste.

Do not mix with other waste streams.[8]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations. Contact a licensed professional waste disposal service to dispose of this

material.

Contaminated packaging should be treated as the product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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